Cas no 2168891-07-2 (7-bromo-2-(methoxymethyl)quinazolin-4-amine)

• Product Name: 7-bromo-2-(methoxymethyl)quinazolin-4-amine
• CAS No: 2168891-07-2
• MF: C₁₀H₁₀BrN₃O
• MW: 268.109900951386
• CID: 6240248
• PubChem ID: 165600444
• Update Time: 2025-10-28

7-bromo-2-(methoxymethyl)quinazolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 7-bromo-2-(methoxymethyl)quinazolin-4-amine
• EN300-1645455
• 2168891-07-2

• Inchi： 1S/C10H10BrN3O/c1-15-5-9-13-8-4-6(11)2-3-7(8)10(12)14-9/h2-4H,5H2,1H3,(H2,12,13,14)
• InChI Key： VZIPLCZGDVLNEJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(N)N=C(COC)N=C2C=1

Computed Properties

• Exact Mass: 267.00072g/mol
• Monoisotopic Mass: 267.00072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 61Ų

Additional information on 7-bromo-2-(methoxymethyl)quinazolin-4-amine

7-Bromo-2-(methoxymethyl)quinazolin-4-amine: A Comprehensive Overview

7-Bromo-2-(methoxymethyl)quinazolin-4-amine is a structurally complex compound with significant potential in the field of medicinal chemistry and pharmacology. This compound, identified by the CAS number 2168891-07-2, belongs to the quinazoline class of heterocyclic compounds, which are widely studied for their diverse biological activities. The presence of a bromine atom at the 7-position and a methoxymethyl group at the 2-position introduces unique electronic and steric properties, making this compound a promising candidate for various therapeutic applications.

Recent advancements in medicinal chemistry have highlighted the importance of quinazoline derivatives in drug discovery, particularly in the development of anticancer agents. 7-Bromo-2-(methoxymethyl)quinazolin-4-amine has been shown to exhibit potent antiproliferative activity against several cancer cell lines, suggesting its potential as a lead compound for anticancer drug development. Researchers have also explored its ability to modulate key signaling pathways, such as the PI3K/AKT/mTOR pathway, which is often dysregulated in cancer cells.

The synthesis of 7-bromo-2-(methoxymethyl)quinazolin-4-amine involves a multi-step process that typically begins with the preparation of the quinazoline core. This is followed by bromination at the 7-position and subsequent alkylation to introduce the methoxymethyl group at the 2-position. The optimization of these steps has been a focus of recent studies, with researchers employing green chemistry principles to enhance yield and reduce environmental impact.

In terms of pharmacokinetics, 7-bromo-2-(methoxymethyl)quinazolin-4-amine has demonstrated favorable absorption and bioavailability profiles in preclinical models. Its ability to penetrate cellular membranes efficiently makes it an attractive candidate for targeted drug delivery systems. Additionally, studies have shown that this compound exhibits minimal toxicity to normal cells, which is a critical factor in its potential clinical application.

The application of computational chemistry tools has further enhanced our understanding of 7-bromo-2-(methoxymethyl)quinazolin-4-amine's molecular interactions. Molecular docking studies have revealed that this compound binds effectively to key oncogenic proteins, such as B-Raf and EGFR, which are implicated in various cancers. These findings underscore its potential as a multitargeted therapeutic agent.

Recent clinical trials have also begun to explore the efficacy of 7-bromo-2-(methoxymethyl)quinazolin-4-amine in treating refractory cancers, particularly those resistant to conventional chemotherapy regimens. Early results indicate promising responses in patients with advanced malignancies, although further studies are required to confirm these findings.

In conclusion, 7-bromo-2-(methoxymethyl)quinazolin-4-amine represents a significant advancement in the field of anticancer drug development. Its unique chemical structure, combined with its potent biological activity and favorable pharmacokinetic properties, positions it as a strong candidate for future therapeutic interventions. Continued research into its mechanisms of action and optimization of its delivery systems will undoubtedly contribute to its successful translation into clinical practice.